Cas no 2227817-74-3 ((2S)-1-(2,4,5-trifluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol
• CAS No: 2227817-74-3
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6415415
• PubChem ID: 165971481
• Update Time: 2025-06-13

(2S)-1-(2,4,5-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol
• EN300-1789092
• 2227817-74-3

• Inchi： 1S/C9H9F3O/c1-5(13)2-6-3-8(11)9(12)4-7(6)10/h3-5,13H,2H2,1H3/t5-/m0/s1
• InChI Key： LYYZLZWSVOGUCU-YFKPBYRVSA-N
• SMILES： FC1C=C(C(=CC=1C[C@H](C)O)F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(2,4,5-Trifluorophenyl)propan-2-ol (CAS No. 2227817-74-3): Properties, Applications, and Industry Insights

The compound (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol (CAS No. 2227817-74-3) is a chiral fluorinated alcohol derivative gaining attention in pharmaceutical and fine chemical industries. Its unique structural features, including the 2,4,5-trifluorophenyl moiety and the stereospecific (2S)-propan-2-ol group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and manufacturers are increasingly exploring its potential due to the rising demand for fluorinated compounds in drug development.

Fluorinated organic compounds like (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol are pivotal in modern medicinal chemistry. The presence of fluorine atoms enhances metabolic stability, bioavailability, and binding affinity—key factors driving the popularity of fluorinated pharmaceuticals. With CAS No. 2227817-74-3 specifically, its chiral center offers opportunities for asymmetric synthesis, addressing the growing need for enantiopure drugs in treating diseases such as diabetes and CNS disorders.

From a synthetic perspective, (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol serves as a versatile building block. Its trifluorophenyl group is frequently leveraged in Suzuki-Miyaura couplings or nucleophilic aromatic substitutions, while the hydroxyl group enables further derivatization. Recent patents highlight its utility in creating kinase inhibitors and GPCR-targeting compounds, aligning with trends in precision medicine. Analytical techniques like HPLC and chiral GC are critical for quality control, ensuring ≥98% enantiomeric excess for optimal performance.

Environmental and regulatory considerations for CAS No. 2227817-74-3 are equally important. The compound’s fluorine content necessitates evaluation under REACH and FDA guidelines, particularly regarding persistence and bioaccumulation. Sustainable synthesis methods, including catalytic asymmetric hydrogenation, are being adopted to reduce waste—a response to the industry’s shift toward green chemistry. These advancements address frequent search queries like "eco-friendly fluorination techniques" and "chiral compound scalability."

Market analysts project significant growth for fluorinated intermediates, with (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol positioned as a key player. Its applications extend beyond pharmaceuticals to agrochemicals and materials science, where fluorinated compounds improve product durability. For researchers sourcing this chemical, verifying suppliers’ adherence to ISO 9001 standards and requesting COA (Certificate of Analysis) data are recommended best practices.

In conclusion, the strategic importance of CAS No. 2227817-74-3 lies in its dual role as a pharmaceutical intermediate and a chiral template. As AI-driven drug discovery accelerates, compounds like (2S)-1-(2,4,5-trifluorophenyl)propan-2-ol will remain in focus, bridging the gap between synthetic feasibility and therapeutic innovation. Ongoing studies on its metabolic pathways and toxicological profile will further solidify its industrial relevance.